N~2~-[3-(4-ethoxyphenyl)-3-oxopropyl]asparagine

• IUPAC Name: 4-amino-2-[[3-(4-ethoxyphenyl)-3-oxopropyl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C15H20N2O5/c1-2-22-11-5-3-10(4-6-11)13(18)7-8-17-12(15(20)21)9-14(16)19/h3-6,12,17H,2,7-9H2,1H3,(H2,16,19)(H,20,21)
• InChI Key: OKYWQBFLQXCLLD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CCNC(CC(=O)N)C(=O)O
• Molecular Formula: C15H20N2O5
• Molecular Weight: 308.33 g/mol

Description

N~2~-[3-(4-ethoxyphenyl)-3-oxopropyl]asparagine, also known as EPPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

N~2~-[3-(4-ethoxyphenyl)-3-oxopropyl]asparagine is believed to exert its effects through the inhibition of enzymes involved in various cellular processes, including DNA synthesis, protein synthesis, and energy metabolism. This compound has been shown to inhibit thymidylate synthase, an enzyme involved in DNA synthesis, and to disrupt mitochondrial function by inhibiting complex III of the electron transport chain.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, disrupt the cell cycle, and inhibit the growth of cancer cells. In neurodegenerative diseases, this compound has been shown to prevent protein aggregation and neuronal damage. This compound has also been shown to cross the blood-brain barrier and target specific cells.

Advantages and Limitations for Lab Experiments

One advantage of using N~2~-[3-(4-ethoxyphenyl)-3-oxopropyl]asparagine in lab experiments is its ability to cross the blood-brain barrier and target specific cells. However, this compound may also have limitations, such as toxicity and low solubility.

Future Directions

There are several future directions for research on N~2~-[3-(4-ethoxyphenyl)-3-oxopropyl]asparagine, including its potential applications in drug delivery systems, cancer therapy, and neurodegenerative diseases. This compound may also be studied for its potential to target specific cells and tissues, as well as its mechanism of action and biochemical and physiological effects. Additionally, further research may be conducted to optimize the synthesis method of this compound and to improve its solubility and toxicity profile.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in various fields of research, including cancer therapy, neurodegenerative diseases, and drug delivery systems. This compound exerts its effects through the inhibition of enzymes involved in various cellular processes, and has been shown to induce apoptosis, disrupt the cell cycle, and inhibit the growth of cancer cells. While this compound has advantages for lab experiments, such as its ability to cross the blood-brain barrier and target specific cells, it may also have limitations, such as toxicity and low solubility. Future research on this compound may focus on optimizing its synthesis method, improving its solubility and toxicity profile, and exploring its potential applications in targeted drug delivery systems.

Scientific Research Applications

N~2~-[3-(4-ethoxyphenyl)-3-oxopropyl]asparagine has been studied for its potential applications in various fields of research, including cancer therapy, neurodegenerative diseases, and drug delivery systems. In cancer therapy, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. In neurodegenerative diseases, this compound has been studied for its potential to prevent protein aggregation and neuronal damage. This compound has also been used as a building block for drug delivery systems due to its ability to cross the blood-brain barrier and target specific cells.